N-(Azido-PEG4)-biocytin

• CAS No.: 2055042-70-9
• Product Name: N-(Azido-PEG4)-biocytin
• Molecular Formula: C27H47N7O9S
• Molecular Weight: 645.77
• IUPAC Name: N2-(1-azido-3,6,9,12-tetraoxapentadecan-15-oyl)-N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine
• Standard InChI: InChI=1S/C27H47N7O9S/c28-34-30-10-12-41-14-16-43-18-17-42-15-13-40-11-8-24(36)31-20(26(37)38)5-3-4-9-29-23(35)7-2-1-6-22-25-21(19-44-22)32-27(39)33-25/h20-22,25H,1-19H2,(H,29,35)(H,31,36)(H,37,38)(H2,32,33,39)/t20-,21-,22-,25-/m0/s1
• Standard InChIKey: PGFHEZMNHBZACD-UEOMBKFZSA-N
• SMILES: O=C1N[C@@]2([H])CS[C@@H](CCCCC(NCCCC[C@H](NC(CCOCCOCCOCCOCCN=[N+]=[N-])=O)C(O)=O)=O)[C@@]2([H])N1
• Appearance: Solid powder
• Description: N-(Azido-PEG4)-biocytin is a biotin PEG derivative containing a carboxylic group and an azide group. Reaction of carboxylic with primary amino (-NH2) forms stable, irreversible amide bonds. The azide group can react with alkyne moiety in Cu(I)-catalyzed Click Chemistry reaction or DBCO moiety in copper-free Click Chemistry reaction to form a stable triazole linkage. The hydrophilic PEG spacer increases solubility in aqueous media and increases membrane impermeability of the molecules conjugated to the biotin compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(Azido-PEG4)-biocytin
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• Last Modified: Aug 20 2021